Cas no 2306276-29-7 (2-oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid)
2-Oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a fluorinated heterocyclic compound featuring a pyrrolidinone scaffold with a trifluoromethyl group at the 1-position and a carboxylic acid moiety at the 3-position. This structure imparts unique physicochemical properties, including enhanced metabolic stability and lipophilicity due to the trifluoromethyl group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s carboxylic acid functionality allows for further derivatization, enabling its use in the development of bioactive molecules. Its rigid pyrrolidinone core contributes to conformational restraint, which can improve binding affinity in drug design. The compound is particularly useful in medicinal chemistry for probing structure-activity relationships and optimizing pharmacokinetic profiles.
2306276-29-7 structure
Product Name:2-oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid
CAS No:2306276-29-7
MF:C6H6F3NO3
MW:197.11195230484
CID:5290195
Update Time:2026-03-10
2-oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Pyrrolidinecarboxylic acid, 2-oxo-1-(trifluoromethyl)-
- 2-oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid
-
- Inchi： 1S/C6H6F3NO3/c7-6(8,9)10-2-1-3(4(10)11)5(12)13/h3H,1-2H2,(H,12,13)
- InChI Key： WMAYEXBSPONEJT-UHFFFAOYSA-N
- SMILES： N1(C(F)(F)F)CCC(C(O)=O)C1=O
2-oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566707-100mg |
2-Oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
2306276-29-7 | 98% | 100mg |
￥7377 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566707-250mg |
2-Oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
2306276-29-7 | 98% | 250mg |
￥9489 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566707-500mg |
2-Oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
2306276-29-7 | 98% | 500mg |
￥15831 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566707-1g |
2-Oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
2306276-29-7 | 98% | 1g |
￥19788 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA704-100MG |
2-oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
2306276-29-7 | 95% | 100MG |
￥ 1,920.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA704-250MG |
2-oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
2306276-29-7 | 95% | 250MG |
￥ 3,075.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA704-500MG |
2-oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
2306276-29-7 | 95% | 500MG |
￥ 5,121.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA704-1G |
2-oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
2306276-29-7 | 95% | 1g |
￥ 7,682.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA704-5G |
2-oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
2306276-29-7 | 95% | 5g |
￥ 23,047.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA704-100mg |
2-oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
2306276-29-7 | 95% | 100mg |
￥1920.0 | 2024-04-22 |
2-oxo-1-(trifluoromethyl)pyrrolidine-3-carboxylic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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